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Introduction: Isothiocyanates (ITCs) represent a class of naturally occurring and synthetic
compounds characterized by the functional group -N=C=S. They are renowned for their broad
spectrum of biological activities, including potent chemopreventive, anti-inflammatory, and
antimicrobial properties.[1][2][3] This technical guide provides a comprehensive overview of 2-
Methoxybenzyl isothiocyanate, a specific member of this family, detailing its chemical
structure, physicochemical properties, reactivity, and known biological implications for
researchers, scientists, and drug development professionals.

Chemical Identity and Structure

2-Methoxybenzyl isothiocyanate is an aromatic isothiocyanate featuring a methoxy group
positioned ortho to the isothiocyanatomethyl-substituted benzene ring. This substitution pattern
is critical to its steric and electronic properties, which in turn influence its reactivity and
biological interactions.

The fundamental structure is defined by the covalent bonding arrangement of its constituent
atoms. Its formal chemical identification is cataloged under CAS Registry Number 17608-09-2.

[415][6]
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IUPAC Name: 1-(isothiocyanatomethyl)-2-methoxybenzene[4]

Molecular Formula: CoHoNOS[4][5]

Canonical SMILES: COC1=CC=CC=C1CNC=S

InChl Key: HUYOVUYNRGOCLZ-UHFFFAOY SA-N[4][5]

The molecule consists of a benzyl group substituted at the 2-position with a methoxy (-OCHs)
group. The isothiocyanate (-N=C=S) moiety is attached to the benzylic carbon. The presence of
three rotatable bonds allows for conformational flexibility.[4]

Physicochemical and Spectroscopic Properties

The physical and chemical properties of a compound are essential for its application in
research and development, dictating its solubility, stability, and handling requirements.

Table 1: Physicochemical Properties of 2-Methoxybenzyl Isothiocyanate

Property Value Source
Molecular Weight 179.24 g/mol [41[5]
Hydrogen Bond Donors 0 [4]
Hydrogen Bond Acceptors 3 [4]
Rotatable Bond Count 3 [4]

Note: Experimental data such as specific melting and boiling points for 2-methoxybenzyl
isothiocyanate are not readily available in the cited literature. Data for the related isomer, 2-
methoxyphenyl isothiocyanate (CAS 3288-04-8), includes a boiling point of 264-266 °C and a
density of 1.196 g/mL, but these values should not be directly attributed to the benzyl isomer
due to structural differences.[7][8]

Spectroscopic Profile

Spectroscopic analysis is fundamental to confirming the identity and purity of a chemical
substance.
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« Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong, distinctive
absorption band for the isothiocyanate (-N=C=S) group, typically appearing in the region of
2100-2200 cm~1.[9] Additional characteristic peaks would include those for C-H stretching of
the aromatic ring and methyl group, C=C stretching of the aromatic ring, and C-O stretching
of the methoxy group.[9][10]

e Mass Spectrometry (MS): Electron ionization mass spectrometry provides a fragmentation
pattern that can be used to elucidate the structure and confirm the molecular weight. The
molecular ion peak [M]* would be observed at an m/z corresponding to its molecular weight
(approximately 179).[5][11]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy would
provide detailed information about the chemical environment of the hydrogen and carbon
atoms, respectively, allowing for unambiguous structural confirmation.

Synthesis and Reactivity
General Synthesis Pathway

Isothiocyanates are commonly synthesized from primary amines.[12] While a specific, detailed
protocol for 2-methoxybenzyl isothiocyanate is not provided in the surveyed literature, a
general and robust method involves the reaction of the corresponding primary amine (2-
methoxybenzylamine) with a thiocarbonyl transfer reagent.

A common laboratory-scale synthesis involves the use of thiophosgene (CSCI2) or its less
hazardous equivalents like thiocarbonyldiimidazole or O,0-di(2-pyridyl) thionocarbonate.

Workflow: General Synthesis from a Primary Amine
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2-Methoxybenzylamine Reaction
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Caption: General synthesis of isothiocyanates from primary amines.
Experimental Protocol Outline:

» Dissolution: Dissolve 2-methoxybenzylamine in a suitable anhydrous organic solvent (e.g.,
dichloromethane or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon).

» Addition of Base: Add a non-nucleophilic base, such as triethylamine, to the solution to act
as a proton scavenger.

e Thiocarbonylation: Slowly add the thiocarbonylating agent (e.g., a solution of thiophosgene
in the same solvent) to the reaction mixture at a controlled temperature, typically 0 °C.

o Reaction Monitoring: Monitor the reaction progress using an appropriate technique, such as
Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

o Workup and Purification: Upon completion, the reaction is quenched, and the product is
extracted. The crude product is then purified, commonly by column chromatography, to yield
pure 2-methoxybenzyl isothiocyanate.

Core Reactivity
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The reactivity of 2-methoxybenzyl isothiocyanate is dominated by the electrophilic nature of
the central carbon atom in the -N=C=S group.[13] This carbon is susceptible to attack by a
wide range of nucleophiles.

e Reaction with Amines: It reacts readily with primary and secondary amines to form
substituted thiourea derivatives.[14] This reaction is often used for derivatization in analytical
methods.

e Reaction with Thiols: With thiol-containing molecules, such as the amino acid cysteine or the
antioxidant glutathione, it forms dithiocarbamate adducts.[3][15] This covalent modification of
protein thiols is a key mechanism behind the biological activity of many isothiocyanates.

» Reaction with Alcohols: In the presence of a catalyst or at elevated temperatures, it can react
with alcohols to form thiocarbamates.

This reactivity with biological nucleophiles is fundamental to its mechanism of action in
biological systems.[3]

Biological Significance and Mechanisms of Action

Isothiocyanates as a class are widely recognized for their health benefits, primarily attributed to
their presence in cruciferous vegetables.[1][2] Their biological effects are multifaceted,
stemming from their ability to modulate cellular signaling pathways involved in inflammation,
oxidative stress, and cell survival.

Anticancer and Chemopreventive Activities

The anticancer effects of ITCs are a major focus of research.[16] Key mechanisms include:

¢ Induction of Phase Il Detoxification Enzymes: Isothiocyanates are potent inducers of phase I
enzymes, such as glutathione S-transferases (GST) and NAD(P)H:quinone oxidoreductase 1
(NQO1).[2][3] This is primarily mediated through the activation of the Nrf2-ARE (Nuclear
factor erythroid 2-related factor 2 - Antioxidant Response Element) pathway.[1][2] By reacting
with cysteine residues on the Nrf2 inhibitor Keapl, ITCs liberate Nrf2, allowing it to
translocate to the nucleus and initiate the transcription of cytoprotective genes.[2]
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 Induction of Apoptosis: ITCs can induce programmed cell death (apoptosis) in cancer cells
by modulating pathways involving Bcl-2 family proteins, activating caspases, and stimulating
MAP kinase (MAPK) signaling.[16][17]

o Cell Cycle Arrest: They can halt the proliferation of cancer cells by inducing cell cycle arrest,
preventing them from progressing through division.[17]

Diagram: The Nrf2-Keap1l Signaling Pathway
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Caption: Activation of the Nrf2 pathway by isothiocyanates.
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Anti-inflammatory Effects

Chronic inflammation is a key driver of many diseases. Isothiocyanates exhibit anti-
inflammatory properties, often by inhibiting the pro-inflammatory NF-kB (nuclear factor kappa-
light-chain-enhancer of activated B cells) signaling pathway.[1][18] By preventing the activation
of NF-kB, ITCs can reduce the expression of inflammatory mediators like cytokines and
enzymes such as COX-2.[18][19]

Antimicrobial Activity

Several isothiocyanates, including benzyl isothiocyanate, have demonstrated significant
antimicrobial and antibiofilm activity against various pathogens.[20] The proposed mechanism
involves disruption of the bacterial membrane, interference with metabolic processes, and
induction of oxidative stress, leading to bacterial cell death.[20]

Safety and Handling

As with many reactive chemical compounds, proper handling of 2-methoxybenzyl
isothiocyanate is crucial.

o GHS Hazard Classification: It is classified as a substance that causes skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335).[4]

o Precautionary Measures: Standard laboratory personal protective equipment (PPE),
including safety goggles, chemical-resistant gloves, and a lab coat, should be worn.[21][22]
All handling should be performed in a well-ventilated area or a chemical fume hood to avoid
inhalation of vapors.[21][23]

o First Aid: In case of skin contact, wash thoroughly with soap and water. For eye contact,
rinse cautiously with water for several minutes. If inhaled, move the person to fresh air. Seek
immediate medical attention in case of significant exposure.[21][24]

Conclusion

2-Methoxybenzyl isothiocyanate is a compound of significant interest due to its characteristic
isothiocyanate functionality. Its structure, defined by the ortho-methoxybenzyl group, dictates its
reactivity and potential biological activity. The electrophilic nature of its isothiocyanate carbon
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allows for covalent interactions with biological nucleophiles, underpinning its role as a
modulator of critical cellular pathways like Nrf2 and NF-kB. While sharing a mechanistic
framework with more extensively studied isothiocyanates, the unique electronic and steric
contributions of the 2-methoxybenzyl moiety warrant further investigation to fully elucidate its
specific pharmacological profile. This guide provides a foundational understanding for
researchers aiming to explore its potential in drug discovery and other scientific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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